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Abstract
Khusimol, a naturally occurring sesquiterpene alcohol found in vetiver oil, has garnered

significant interest in the scientific community for its unique chemical structure and biological

activity. This technical guide provides an in-depth overview of the physical and chemical

properties of Khusimol, detailed experimental protocols for its isolation and characterization,

and an exploration of its interaction with the vasopressin V1a receptor signaling pathway. All

quantitative data is presented in structured tables for ease of reference, and key experimental

workflows and signaling pathways are visualized through detailed diagrams.

Introduction
Khusimol is a tricyclic sesquiterpenoid that is a major constituent of the essential oil extracted

from the roots of the vetiver plant (Chrysopogon zizanioides)[1]. Initially discovered in 1966 by

D. C. Umarani, it was isolated using distillation and column chromatography[1]. Its complex

polycyclic structure and the presence of a primary alcohol functional group make it an

interesting target for chemical synthesis and modification[2]. Beyond its use in the fragrance

industry, Khusimol has been identified as a non-peptide competitive inhibitor of vasopressin

V1a receptors, suggesting potential therapeutic applications[3][4]. This guide aims to

consolidate the current knowledge on Khusimol for professionals in research and drug

development.
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Physicochemical Properties
The physical and chemical properties of Khusimol are summarized in the tables below. These

properties are crucial for its handling, characterization, and application in various experimental

settings.

Table 1: General and Chemical Properties of Khusimol
Property Value Reference(s)

IUPAC Name

[(1R,2S,5S,8R)-7,7-dimethyl-6-

methylidene-2-

tricyclo[6.2.1.0¹˒⁵]undecanyl]m

ethanol

[5][6]

Synonyms Khusenol, Tricyclovetivenol [7]

CAS Number 16223-63-5 [1][7]

Molecular Formula C₁₅H₂₄O [5][7]

Molecular Weight 220.35 g/mol [5][7]

Appearance Oily liquid

Solubility
Soluble in organic solvents;

Insoluble in water
[2]

Table 2: Physical Properties of Khusimol
Property Value Reference(s)

Boiling Point
150 °C at 0.02 mmHg; 313.2

°C at 760 mmHg
[7]

Density 0.974 g/cm³ - 1.02 g/cm³ [7]

Refractive Index 1.529 [7]

Flash Point 119.7 °C [7]

Spectral Data
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The structural elucidation of Khusimol has been primarily achieved through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for determining the complex structure of

Khusimol.

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment Reference(s)

4.73 s 1.5-1.8
Vinyl methylene

proton
[5]

4.60 s 1.5-1.8
Vinyl methylene

proton
[5]

3.74 dd 6.3, 10.3 -CH₂OH proton [5]

3.47 dd 7.7, 10.3 -CH₂OH proton [5]

1.08 s -
Tertiary methyl

group
[5]

1.05 s -
Tertiary methyl

group
[5]
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Chemical Shift (δ) ppm Carbon Type Reference(s)

158.1 C [5]

107.9 CH₂ [5]

66.4 CH₂ [5]

53.2 CH [5]

49.3 CH [5]

48.7 CH [5]

48.4 C [5]

40.3 C [5]

35.8 CH₂ [5]

33.3 CH₂ [5]

28.4 CH₃ [5]

26.5 CH₂ [5]

26.0 CH₃ [5]

25.4 CH₂ [5]

25.1 CH₂ [5]

Infrared (IR) Spectroscopy
IR spectroscopy confirms the presence of key functional groups in the Khusimol molecule.

Wavenumber (cm⁻¹) Functional Group Reference(s)

3389 O-H stretch (alcohol) [2]

2964, 2872, 2850 C-H stretch (alkane) [2]

1650 C=C stretch (alkene) [2]
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Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) is commonly used to identify Khusimol in
vetiver oil extracts[8]. The mass spectrum of Khusimol provides information about its

molecular weight and fragmentation pattern, aiding in its identification.

Experimental Protocols
Isolation of Khusimol from Vetiver Oil
The following protocol details the isolation of Khusimol from vetiver oil using column

chromatography.

Materials:

Vetiver oil

Silica gel (for column chromatography)

Solvents: n-hexane, ethyl acetate

Thin-layer chromatography (TLC) plates (silica gel GF254)

Vanillin-sulfuric acid spray reagent

Glass column for chromatography

Standard laboratory glassware

Procedure:

Fractionation of Vetiver Oil:

Prepare a silica gel column.

Apply the vetiver oil to the top of the column.

Elute the column with a gradient of n-hexane and ethyl acetate, starting with a low polarity

mixture (e.g., 95:5 n-hexane:ethyl acetate) and gradually increasing the polarity[5].
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Monitoring Fractions:

Collect fractions of the eluate.

Monitor the fractions using TLC with a mobile phase of n-hexane:ethyl acetate (9:1)[5].

Visualize the spots on the TLC plates by spraying with vanillin-sulfuric acid reagent and

heating at 105°C for 5-10 minutes[5][9].

Sub-fractionation:

Combine the fractions containing the target compound (identified by its Rf value on TLC).

Perform a second column chromatography on the combined fractions for further

purification[5].

Characterization:

Analyze the purified isolate using NMR, IR, and MS to confirm its identity as Khusimol[5].
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Caption: Workflow for the isolation and purification of Khusimol from vetiver oil.

Biological Activity and Signaling Pathway
Khusimol has been identified as a competitive inhibitor of the vasopressin V1a receptor, with a

Ki of 50 µM[3][4]. Vasopressin V1a receptors are G-protein coupled receptors that play a

crucial role in various physiological processes.
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Upon binding of an agonist like vasopressin, the V1a receptor activates several downstream

signaling pathways, primarily through the Gq/11 family of G proteins. This activation leads to

the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the

release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC). The V1a

receptor can also stimulate phospholipase A₂ (PLA₂) and phospholipase D (PLD) through

receptor-operated calcium channels[10]. As a competitive inhibitor, Khusimol likely binds to the

same site as vasopressin, preventing the initiation of this signaling cascade.
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Click to download full resolution via product page

Caption: Khusimol's inhibitory action on the Vasopressin V1a receptor signaling pathway.

Conclusion
Khusimol presents a fascinating subject for chemical and pharmacological research. This

guide has provided a detailed summary of its physical and chemical properties, along with

established protocols for its isolation and characterization. The elucidation of its role as a

vasopressin V1a receptor antagonist opens avenues for further investigation into its potential

therapeutic applications. The data and visualizations presented herein are intended to serve as

a valuable resource for researchers and professionals dedicated to advancing the fields of

natural product chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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